Cas no 380626-56-2 (2',2'',2'''-tribromo-1,1':3,1'':5,1'''-quaterphenyl)

• Product Name: 2',2'',2'''-tribromo-1,1':3,1'':5,1'''-quaterphenyl
• CAS No: 380626-56-2
• MF: C₂₄H₁₅Br₃
• MW: 543.087904214859
• MDL: MFCD02323471
• CID: 3152795
• PubChem ID: 5047199
• Update Time: 2025-04-21

2',2'',2'''-tribromo-1,1':3,1'':5,1'''-quaterphenyl Chemical and Physical Properties

Names and Identifiers

• 2',2'',2'''-tribromo-1,1':3,1'':5,1'''-quaterphenyl
• 1,3,5-tris(bromophenyl)benzene
• AS-70159
• W11431
• 2,2''-Dibromo-5'-(2-bromophenyl)-1,1':3',1''-terphenyl
• 1,3,5-tris-(bromophenyl) benzene
• DB-408510
• CCCRAMFEOFEFKA-UHFFFAOYSA-N
• 1,3,5-tris(2-bromophenyl)benzene
• 2-bromo-3',5'-bis(2-bromophenyl)-1,1'-biphenyl
• 380626-56-2
• AKOS027338502
• AC-776/15493153
• 1,1':3',1''-Terphenyl, 2,2''-dibromo-5'-(2-bromophenyl)-
• SCHEMBL9762542
• 2,2 inverted exclamation mark inverted exclamation mark -Dibromo-5 inverted exclamation mark -(2-bromophenyl)-1,1 inverted exclamation mark :3 inverted exclamation mark ,1 inverted exclamation mark inverted exclamation mark -terphenyl
• SY269437
• MFCD02323471

• MDL： MFCD02323471
• Inchi： 1S/C24H15Br3/c25-22-10-4-1-7-19(22)16-13-17(20-8-2-5-11-23(20)26)15-18(14-16)21-9-3-6-12-24(21)27/h1-15H
• InChI Key： CCCRAMFEOFEFKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=C(C2C=CC=CC=2Br)C=C(C2C=CC=CC=2Br)C=1

Computed Properties

• Exact Mass: 541.87034g/mol
• Monoisotopic Mass: 539.87239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls